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CoTapp Test Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and clinicians interpret inconsistent or unexpected
results from the CoTapp test.

Troubleshooting Guides
This section addresses specific issues that may arise during CoTapp test administration and
data interpretation.

Issue 1: High Variability in Response Times within a Single Block

Q: What does it mean if a child's response times are highly variable within a single test block,
and how should | interpret this?

A: High variability in response times can indicate a number of factors. It is crucial to consider
these possibilities in the context of the child's overall behavior and performance on other
blocks.
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 Attentional Fluctuations: The child may be experiencing lapses in attention, leading to
periods of slower responses followed by periods of faster, more focused responses. This is a
common characteristic in children with ADHD.[1][2]

o Lack of Understanding: The child might not have fully grasped the task instructions, leading
to hesitation on some trials.

o Fatigue: As the test progresses, fatigue can set in, causing response times to become more
erratic.

o Technical Issues: Intermittent hardware problems (e.g., a sticky keyboard button) could also
contribute to response time variability.

Troubleshooting Steps:

» Review Observational Notes: Check your notes taken during the test administration for any
signs of fatigue, frustration, or distraction. The CoTapp observation form can provide
valuable qualitative data.[3]

e Analyze Error Patterns: Look for a correlation between very slow or very fast responses and
errors. A high number of errors accompanying variable response times may suggest a
comprehension issue.

» Consider the Specific Block: Variability in more complex blocks that tax executive functions is
more common than in simple reaction time blocks.

o Re-administration (if necessary): If you suspect a technical issue or a significant
misunderstanding of the instructions, consider re-administering the specific block after a
break.

Issue 2: Discrepancy Between Performance on Different Test Blocks

Q: I am seeing a significant discrepancy in a child's performance between two blocks that are
supposed to measure similar cognitive domains. What could be the cause?

A: Discrepancies between blocks can be informative about the specific nature of a child's
cognitive strengths and weaknesses.[1]
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» Task Demands: Even if two blocks measure the same broad domain (e.g., attention), the
specific task demands may differ. For example, one block might require sustained attention
while another requires selective attention. A child might excel at one but struggle with the
other.

o Learning Effects: The child's performance may improve in later blocks as they become more
familiar with the test format and response buttons.

o Motivation and Engagement: The child may have found one block more engaging or
motivating than another, leading to better performance. The gamified nature of CoTapp is
designed to be engaging, but individual preferences can still play a role.[3][4]

Troubleshooting and Interpretation Workflow:
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Troubleshooting Workflow for Inconsistent CoTapp Results
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Frequently Asked Questions (FAQSs)

Q: What are the core cognitive domains assessed by the CoTapp test?

A: The CoTapp test is designed to measure a range of cognitive skills in children aged 6 to 12.
[3][5][6] The primary domains assessed are summarized in the table below.

Relevant CoTapp Blocks

Cognitive Domain Description
(Examples)
The speed at which a child can
Processing Speed perceive, process, and Block 1: Simple Reaction Time

respond to simple information.

The ability to focus on relevant
) stimuli and ignore distractions. ) ) ]
Attention o ) Block 2: Choice Reaction Time
This includes sustained and

selective attention.

Higher-order cognitive
processes that control and
] regulate other cognitive o
Executive Control ) o Block 4: Inhibition
functions. This includes
inhibition and cognitive

flexibility.

The ability to hold and
(Working) Memory manipulate information in mind  Block 5: Working Memory

for a short period.

The rate at which a child's .
. _ , Block 3: Incentive-Based
Learning Speed performance improves with ]
) Learning
practice and feedback.

Q: How should | prepare a child for the CoTapp test to ensure optimal performance?

A: Proper preparation is key to obtaining reliable and valid results. The test should be
administered in a quiet, distraction-free environment.[3] The child should be well-rested and not
tested during a time when they would normally be tired. It is also important to build rapport with
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the child and explain the task in a simple, non-threatening way. The CoTapp itself has built-in
instructions and practice items for each block to help the child understand the tasks.[1][3]

Standard Test Administration Protocol:

e Environment Setup: Ensure the testing room is quiet and free from distractions. The
computer and keyboard should be positioned comfortably for the child.

» Building Rapport: Greet the child and explain that they will be playing some computer
"games".

« Instructions: Follow the standardized instructions provided by the CoTapp software for each
block. The character 'Cotapp' guides the child through the test.[1][4]

o Observation: Use the CoTapp observation form to note the child's behavior, such as signs of
fatigue, frustration, or inattention.[3]

o Breaks: The test allows for pauses between blocks. Offer the child a short break if they seem
to be losing focus.[3]

Q: What do unexpected patterns in the 22 basic and 46 specialized outcome parameters
signify?

A: Unexpected patterns can provide nuanced insights into a child's cognitive profile. For
instance, a child might have a fast average reaction time but also a high number of errors. This
could suggest impulsivity. Conversely, a child might be very accurate but have a slow reaction
time, which could indicate a more cautious or hesitant response style. Interpreting these
patterns requires considering all parameters in conjunction. The test-retest reliability of the
basic parameters varies from moderate to strong, which should be considered when
interpreting individual results.[1][7][8][9]

Logical Flow of CoTapp Test Blocks:
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Sequential Structure of the CoTapp Test Blocks
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Scispace.com [scispace.com]

. Redirecting to https://onderzoekmetmensen.nl/en/trial/41008 [onderzoekmetmensen.nl]
. COTAPP | Boom [boom.nl]

. COTAPP - Karakter [karakter.com]

. research.rug.nl [research.rug.nl]

. boom.nl [boom.nl]

°
~ (o)) ol iy w N -

. De Cognitieve Test Applicatie (COTAPP): geavanceerde computertest voor het meten van
aandacht, informatieverwerking en executieve functies bij kinderen | mijn-bsl [mijn.bsl.nl]

o 8. [PDF] De Cognitieve Test Applicatie (COTAPP): geavanceerde computertest voor het
meten van aandacht, informatieverwerking en executieve functies bij kinderen | Semantic
Scholar [semanticscholar.org]

e 9. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Interpreting inconsistent or unexpected Cotapp test
results]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219975/docs#interpreting-inconsistent-or-
unexpected-cotapp-test-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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